Cas no 1805142-34-0 (Methyl 3-amino-6-(difluoromethyl)-4-methylpyridine-2-acetate)
Methyl 3-amino-6-(difluoromethyl)-4-methylpyridine-2-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-amino-6-(difluoromethyl)-4-methylpyridine-2-acetate
-
- Inchi: 1S/C10H12F2N2O2/c1-5-3-7(10(11)12)14-6(9(5)13)4-8(15)16-2/h3,10H,4,13H2,1-2H3
- InChI Key: HZRIUTODXFVVAE-UHFFFAOYSA-N
- SMILES: FC(C1=CC(C)=C(C(CC(=O)OC)=N1)N)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 251
- XLogP3: 1
- Topological Polar Surface Area: 65.2
Methyl 3-amino-6-(difluoromethyl)-4-methylpyridine-2-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029065277-1g |
Methyl 3-amino-6-(difluoromethyl)-4-methylpyridine-2-acetate |
1805142-34-0 | 97% | 1g |
$1,549.60 | 2022-04-01 |
Methyl 3-amino-6-(difluoromethyl)-4-methylpyridine-2-acetate Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on Methyl 3-amino-6-(difluoromethyl)-4-methylpyridine-2-acetate
Methyl 3-amino-6-(difluoromethyl)-4-methylpyridine-2-acetate (CAS No. 1805142-34-0): An Emerging Compound in Medicinal Chemistry
Methyl 3-amino-6-(difluoromethyl)-4-methylpyridine-2-acetate (CAS No. 1805142-34-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its amino, difluoromethyl, and methylpyridine functionalities, exhibits a diverse range of biological activities, making it a promising candidate for further research and development.
The chemical structure of Methyl 3-amino-6-(difluoromethyl)-4-methylpyridine-2-acetate is composed of a pyridine ring substituted with an amino group at the 3-position, a difluoromethyl group at the 6-position, and a methyl group at the 4-position. The acetate ester moiety at the 2-position adds to the compound's overall stability and solubility, which are crucial factors in drug design and delivery.
Recent studies have highlighted the potential of Methyl 3-amino-6-(difluoromethyl)-4-methylpyridine-2-acetate in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects, potentially due to its ability to modulate specific neurotransmitter systems and reduce oxidative stress. These findings suggest that Methyl 3-amino-6-(difluoromethyl)-4-methylpyridine-2-acetate could be a valuable lead compound for developing new treatments for conditions such as Alzheimer's disease and Parkinson's disease.
In addition to its neuroprotective properties, Methyl 3-amino-6-(difluoromethyl)-4-methylpyridine-2-acetate has also shown promise in cancer research. A study published in Cancer Research demonstrated that this compound possesses significant antiproliferative activity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.
The pharmacokinetic properties of Methyl 3-amino-6-(difluoromethyl)-4-methylpyridine-2-acetate have been extensively studied to ensure its suitability for clinical applications. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, which are desirable characteristics for a potential drug candidate. Furthermore, toxicology studies have shown that Methyl 3-amino-6-(difluoromethyl)-4-methylpyridine-2-acetate is well-tolerated at therapeutic doses, with no significant adverse effects observed.
The synthesis of Methyl 3-amino-6-(difluoromethyl)-4-methylpyridine-2-acetate has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep processes involving selective functional group transformations and protective group strategies. These advancements in synthetic chemistry have made it possible to produce large quantities of this compound for further preclinical and clinical testing.
In conclusion, Methyl 3-amino-6-(difluoromethyl)-4-methylpyridine-2-acetate (CAS No. 1805142-34-0) is an emerging compound with a broad spectrum of biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in medicinal chemistry. Ongoing research is expected to uncover additional therapeutic uses and optimize its clinical potential.
1805142-34-0 (Methyl 3-amino-6-(difluoromethyl)-4-methylpyridine-2-acetate) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)